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Compound of Interest

Compound Name: 2-Ethynylthiane

Cat. No.: B008549 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 2-Ethynylthiane is not readily available in the current

scientific literature. This guide provides a comprehensive overview of its predicted

physicochemical properties based on the known characteristics of analogous compounds,

namely thiane and ethynylcyclohexane. The experimental protocols described herein are

standard methodologies applicable to the characterization of novel heterocyclic compounds like

2-Ethynylthiane.

Executive Summary
2-Ethynylthiane is a heterocyclic compound featuring a saturated six-membered thiane ring

substituted with an ethynyl group at the 2-position. While specific experimental data for this

molecule is sparse, its physicochemical properties can be inferred from its constituent parts.

The thiane ring imparts characteristics of a cyclic thioether, influencing its polarity and boiling

point. The terminal alkyne (ethynyl group) is expected to contribute to its acidity and reactivity.

This document provides a predictive summary of its key properties and outlines the standard

experimental procedures for their determination.

Predicted Physicochemical Properties
The properties of 2-Ethynylthiane are anticipated to be a composite of those of thiane and a

cyclic alkyne. The introduction of the ethynyl group will likely increase the molecular weight and
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boiling point compared to thiane. The polarity will be influenced by both the sulfur heteroatom

and the carbon-carbon triple bond.

Quantitative Data Summary
The following tables present the known physicochemical data for thiane and

ethynylcyclohexane, which serve as structural analogs for the thiane ring and the ethynyl-

substituted cyclic core of 2-Ethynylthiane, respectively. Predicted values for 2-Ethynylthiane
are also provided based on these analogs.

Table 1: General and Physical Properties

Property Thiane
Ethynylcyclohexan
e

Predicted 2-
Ethynylthiane

Molecular Formula C₅H₁₀S C₈H₁₂ C₇H₁₀S

Molecular Weight (

g/mol )
102.20 108.18 126.23

Appearance Colorless liquid
Colorless to light

brown liquid

Colorless to pale

yellow liquid

Melting Point (°C) 19 130-132 ~25-35

Boiling Point (°C) 141.8 130-132 ~160-170

Density (g/mL @

25°C)
0.9943 0.828 ~0.95-1.05

Table 2: Solubility and Acidity
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Property Thiane
Ethynylcyclohexan
e

Predicted 2-
Ethynylthiane

Water Solubility
Not miscible or difficult

to mix
Immiscible

Sparingly soluble to

immiscible

Solubility in Organic

Solvents
Soluble Soluble

Soluble in common

organic solvents

pKa (of acidic proton) Not applicable ~25[1][2][3] ~25

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key

physicochemical properties of a novel compound such as 2-Ethynylthiane.

Determination of Melting Point
The melting point can be determined using a capillary melting point apparatus.[4][5][6][7][8]

Sample Preparation: A small amount of the crystalline solid is finely powdered and packed

into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Measurement: The sample is heated at a steady rate (initially rapid, then slow, ~1-2°C per

minute, near the expected melting point).

Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire solid has melted are recorded as the melting point range. A

sharp melting range (0.5-1°C) is indicative of a pure compound.[5][6]

Determination of Boiling Point
For a liquid sample, the boiling point can be determined by micro-boiling point determination or

distillation.[9][10][11][12][13]
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Apparatus Setup: A small volume of the liquid is placed in a test tube or distillation flask. A

thermometer is positioned with the bulb in the vapor phase, just above the liquid surface.

Heating: The liquid is heated gently.

Equilibrium: The temperature is recorded when the vapor temperature remains constant

during the collection of the distillate. This temperature is the boiling point at the recorded

atmospheric pressure.

Determination of Solubility
The solubility in various solvents can be determined by the following procedure.[14][15][16]

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, acetone,

diethyl ether, hexane) are selected.

Measurement: A known volume of the solvent is placed in a vial at a constant temperature. A

small, measured amount of 2-Ethynylthiane is added incrementally with stirring.

Observation: The point at which no more solute dissolves (saturation) is observed.

Quantification: The mass of the dissolved solute is determined, and the solubility is

expressed as g/100 mL or mol/L.

Determination of pKa
The acidity of the ethynyl proton can be determined using potentiometric titration or

spectrophotometric methods.[17][18][19][20]

Solution Preparation: A solution of 2-Ethynylthiane is prepared in a suitable solvent mixture

(e.g., water/co-solvent).

Titration: The solution is titrated with a standardized strong base (e.g., NaOH), and the pH is

monitored using a calibrated pH meter after each addition of the titrant.

Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is the pH at the

half-equivalence point.
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Spectroscopic Characterization
NMR spectroscopy is used to elucidate the carbon-hydrogen framework of the molecule.[21]

[22][23][24][25]

Sample Preparation: 5-25 mg of the sample is dissolved in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer.

Spectral Analysis: The chemical shifts, integration, and coupling patterns of the signals are

analyzed to confirm the structure of 2-Ethynylthiane.

IR spectroscopy is used to identify the functional groups present in the molecule.

Sample Preparation: A thin film of the liquid sample is placed between two salt plates (e.g.,

NaCl or KBr), or the sample is analyzed neat using an ATR-FTIR spectrometer.

Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

Spectral Analysis: The presence of characteristic absorption bands for the C≡C-H stretch

(~3300 cm⁻¹), C≡C stretch (~2100 cm⁻¹), and C-S stretch will be identified.

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule.

Sample Introduction: A dilute solution of the sample is introduced into the mass spectrometer

via a suitable ionization technique (e.g., Electrospray Ionization - ESI, or Electron Impact -

EI).

Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ion and fragment ions are

recorded.

Spectral Analysis: The molecular ion peak confirms the molecular weight of 2-
Ethynylthiane. The fragmentation pattern provides further structural information.

Visualizations
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Experimental Workflow for Synthesis and
Characterization
Caption: General workflow for the synthesis and characterization of 2-Ethynylthiane.

Decision Tree for Analytical Technique Selection
Caption: Decision tree for selecting analytical techniques for 2-Ethynylthiane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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